Cas no 89665-79-2 (2-Chlorobenzylsulfonamide)

• Product Name: 2-Chlorobenzylsulfonamide
• CAS No: 89665-79-2
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD01240452
• CID: 721934
• PubChem ID: 146065
• Update Time: 2024-10-26

2-Chlorobenzylsulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide,2-chloro-
• (2-chlorophenyl)methanesulfonamide
• 2-chlorobenzylsulfonamide
• 2-Chlorobenzenemethanesulfonamide (ACI)
• α-Toluenesulfonamide, o-chloro- (6CI)
• 1-(2-Chlorophenyl)methanesulfonamide
• o-Chlorobenzylsulfonamide
• Ortho-cbsa
• Benzenemethanesulfonamide, 2-chloro-
• MFCD01240452
• SR-01000517806-1
• Z274590786
• EN300-102365
• AS-39453
• DB-303229
• DTXSID60237850
• AG-205/37007055
• AKOS001705407
• SB78313
• SR-01000517806
• LOGLVGABKVIWBC-UHFFFAOYSA-N
• 89665-79-2
• CS-0036230
• STK756861
• SCHEMBL1645990
• DTXCID10160341
• 2-Chlorobenzylsulfonamide

• MDL： MFCD01240452
• Inchi： 1S/C7H8ClNO2S/c8-7-4-2-1-3-6(7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： LOGLVGABKVIWBC-UHFFFAOYSA-N
• SMILES： O=S(CC1C(Cl)=CC=CC=1)(N)=O

Computed Properties

• Exact Mass: 204.996
• Monoisotopic Mass: 204.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.444
• Boiling Point: 374°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.598